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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary studies on the
efficacy of NSC61610, a novel small molecule that has demonstrated significant
immunomodulatory effects. The primary focus of existing research has been on its role in
mitigating inflammation, particularly in the context of infectious diseases such as influenza. The
core mechanism of action for NSC61610 involves its function as a ligand for the Lanthionine
Synthetase C-like 2 (LANCLZ2) receptor.

Core Mechanism of Action

NSC61610 acts as an orally active ligand for LANCL2.[1] The binding of NSC61610 to LANCL?2
initiates a signaling cascade that has been shown to modulate host immune responses. This
activation of the LANCL2 pathway is central to the therapeutic effects observed in preclinical
models.[2][3]

Signaling Pathway

The interaction between NSC61610 and LANCL?2 leads to the activation of downstream
signaling pathways that play a crucial role in regulating inflammation. Key signaling events
include the accumulation of cyclic AMP (cCAMP) and the phosphorylation of protein kinase A
(PKA).[1] This pathway ultimately influences the expression of various cytokines and the
trafficking of immune cells. The therapeutic actions of NSC61610 are abrogated when LANCL2
is silenced, confirming its dependence on this receptor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1680230#preliminary-studies-on-nsc61610-efficacy
https://www.benchchem.com/product/b1680230#preliminary-studies-on-nsc61610-efficacy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

